Cas no 156772-96-2 (2H-Pyrido[1,2-a]pyrazine-2-carboxylic acid,octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl ester, (7R,9aR)-rel-)

• Product Name: 2H-Pyrido[1,2-a]pyrazine-2-carboxylic acid,octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl ester, (7R,9aR)-rel-
• CAS No: 156772-96-2
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD20926082
• CID: 4606700
• Update Time: 2023-04-02

2H-Pyrido[1,2-a]pyrazine-2-carboxylic acid,octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl ester, (7R,9aR)-rel- Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-(hydroxymethyl)-octahydro-1H-pyrido[1,2-a]piperazine-2-carboxylate
• 2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-a]pyrazine
• 2H-Pyrido[1,2-a]pyrazine-2-carboxylic acid, octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl ester, (7R,9aR)-rel-
• 2H-Pyrido[1,2-a]pyrazine-2-carboxylic acid,octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl ester, (7R,9aR)-rel-

• MDL： MFCD20926082
• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(18)16-7-6-15-8-11(10-17)4-5-12(15)9-16/h11-12,17H,4-10H2,1-3H3/t11-,12-/m1/s1
• InChI Key： UKFJLHLYPJBMCY-VXGBXAGGSA-N
• SMILES： [C@]12([H])CC[C@@H](CO)CN1CCN(C(OC(C)(C)C)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4